Cas no 344-03-6 (1,4-Dibromotetrafluorobenzene)

1,4-Dibromotetrafluorobenzene (C6Br2F4) is a halogenated aromatic compound characterized by its high reactivity and stability under various chemical conditions. Its molecular structure, featuring bromine and fluorine substituents at the 1 and 4 positions, makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of fluorinated polymers or liquid crystals. The compound's electron-withdrawing properties enhance its utility in nucleophilic substitution reactions, while its thermal and chemical resistance ensures reliability in demanding applications. It is commonly employed in pharmaceuticals, agrochemicals, and advanced material research due to its precise reactivity and compatibility with diverse reaction conditions.
1,4-Dibromotetrafluorobenzene structure
1,4-Dibromotetrafluorobenzene structure
Product Name:1,4-Dibromotetrafluorobenzene
CAS No:344-03-6
MF:C6Br2F4
MW:307.865814208984
MDL:MFCD00000309
CID:82155
PubChem ID:87567985
Update Time:2025-06-07

1,4-Dibromotetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dibromo-2,3,5,6-tetrafluorobenzene
    • 1,4-Dibromotetrafluorobenzene
    • 1,3,5,6-tetrafluorobenzene
    • 1,4-C6F4Br2
    • 1,4-Dibrom-2,3,5,6-tetrafluor-benzol
    • 1,4-dibromo-2,3,5,6-tetrafluoro-benzene
    • 1,4-dibromo-tetrafluorobenzene
    • Benzene,1,4-dibromo-2,3,5,6-tetrafluoro
    • Benzene,1,4-dibromotetrafluoro
    • Benzene,4-dibromotetrafluoro
    • p-dibromotetrafluorobenzene
    • Benzene,1,4-dibromotetrafluoro- (7CI,8CI)
    • 1,4-Dibromoperfluorobenzene
    • NSC 97061
    • Benzene, 1,4-dibromo-2,3,5,6-tetrafluoro-
    • QFTZULJNRAHOIY-UHFFFAOYSA-N
    • Benzene, 1,4-dibromotetrafluoro-
    • Benzene,4-dibromotetrafluoro-
    • EMOLECULES 536967
    • Tetrafluoro-1,4-dibromo benzene
    • NSC97061
    • PC2310
    • PERFLUORO-1,4-DIBROMOBENZENE
    • 09
    • AMY25648
    • FS-4603
    • YSWG233
    • NSC-97061
    • Benzene,4-dibromo-2,3,5,6-tetrafluoro-
    • HR9W6V9DNN
    • 1,4-Dibromotetrafluorobenzene, >=99%
    • CS-0104574
    • FT-0606844
    • 1,4-Dibromotetrafluoro-
    • D1493
    • DTXSID20187968
    • MFCD00000309
    • SCHEMBL164556
    • A822222
    • 1,4-dibromo-2,3,-5,6-tetrafluorobenzene
    • NS00041563
    • EN300-6496844
    • SY048805
    • InChI=1/C6Br2F4/c7-1-3(9)5(11)2(8)6(12)4(1)1
    • EINECS 206-448-5
    • AKOS005257538
    • UNII-HR9W6V9DNN
    • 344-03-6
    • MDL： MFCD00000309
    • Inchi： 1S/C6Br2F4/c7-1-3(9)5(11)2(8)6(12)4(1)10
    • InChI Key： QFTZULJNRAHOIY-UHFFFAOYSA-N
    • SMILES： BrC1C(=C(C(=C(C=1F)F)Br)F)F

Computed Properties

  • Exact Mass: 305.83000
  • Monoisotopic Mass: 305.830288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 2.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 77.0 to 80.0 deg-C
  • Boiling Point: 191.9±35.0 ºC (760 Torr),
  • Flash Point: 69.9±25.9 ºC,
  • Refractive Index: 1.5151 (estimate)
  • Solubility: Very slightly soluble (0.55 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 3.76800
  • Solubility: Not available

1,4-Dibromotetrafluorobenzene Security Information

1,4-Dibromotetrafluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-Dibromotetrafluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM186231-500g
1,4-Dibromotetrafluorobenzene
 344-03-6 95%
500g
 $796 2021-06-16
Fluorochem
004668-1g
1,4-Dibromotetrafluorobenzene
 344-03-6 99%
1g
 ￡20.00 2022-03-01
Fluorochem
004668-5g
1,4-Dibromotetrafluorobenzene
 344-03-6 99%
5g
 ￡45.00 2022-03-01
Fluorochem
004668-25g
1,4-Dibromotetrafluorobenzene
 344-03-6 99%
25g
 ￡132.00 2022-03-01
Fluorochem
004668-100g
1,4-Dibromotetrafluorobenzene
 344-03-6 99%
100g
 ￡395.00 2022-03-01
BAI LING WEI Technology Co., Ltd.
108387-5G
1,4-Dibromotetrafluorobenzene, 99%
 344-03-6 99%
5G
 ￥ 608 2022-04-26
BAI LING WEI Technology Co., Ltd.
108387-25G
1,4-Dibromotetrafluorobenzene, 99%
 344-03-6 99%
25G
 ￥ 2138 2022-04-26
Chemenu
CM186231-500g
1,4-Dibromotetrafluorobenzene
 344-03-6 95%
500g
 $796 2022-06-11
Apollo Scientific
PC2310-1g
1,4-Dibromotetrafluorobenzene
 344-03-6 98%
1g
 £20.00 2025-02-21
Apollo Scientific
PC2310-5g
1,4-Dibromotetrafluorobenzene
 344-03-6 98%
5g
 £45.00 2025-02-21

1,4-Dibromotetrafluorobenzene Related Literature

Related Categories

344-03-6 (1,4-Dibromotetrafluorobenzene) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD